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Abstract

Iridium(lV) iodide (Irls) is an inorganic compound of significant interest within catalysis and
materials science. This technical guide provides a comprehensive summary of the current state
of knowledge regarding its synthesis and characterization. While the direct synthesis from
iridium precursors and iodide salts is known, detailed experimental protocols and extensive
characterization data in the public domain are limited, suggesting challenges in its isolation and
stability. This document collates the available information on its properties and outlines the
expected characterization techniques based on analogous iridium compounds.

Introduction

Iridium, a member of the platinum group metals, is renowned for its catalytic activity, corrosion
resistance, and diverse oxidation states. Iridium(IVV) complexes, in particular, play a crucial role
in various chemical transformations. Iridium(lV) iodide, with the chemical formula Irls, is a
binary halide of iridium. Its applications are primarily in the field of catalysis.[1] This guide aims
to provide a detailed overview of the synthesis and characterization of this compound, drawing
from available literature.

Synthesis of Iridium(lV) lodide
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The primary route for the synthesis of iridium(lV) iodide involves the reaction of a
hexachloroiridate(IV) precursor with an iodide salt in an aqueous solution.[2]

Reaction Scheme:

General Synthesis Pathway for Iridium(IV) lodide

Reactants

Hexachloroiridate(lV) precursor Potassium lodide (aq)

Iridium(IV) lodide (s)

Click to download full resolution via product page

Caption: General reaction for the synthesis of Iridium(lV) lodide.

Experimental Protocol

A detailed, standardized experimental protocol for the synthesis of iridium(IV) iodide is not
readily available in the published literature. The general procedure is described as the reaction
of dipotassium hexachloroiridate (KzIrCle) or hexachloroiridic acid (HzIrCls) with an aqueous
solution of potassium iodide (KI).[2] The product, iridium(IV) iodide, precipitates from the
solution as a black solid.[2][3]

Key steps in the proposed synthesis would include:

o Preparation of Reactant Solutions: Dissolving the hexachloroiridate(lV) precursor and
potassium iodide in deionized water.
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» Reaction: Combining the two solutions, likely with stirring, to facilitate the precipitation of
iridium(lV) iodide. The stoichiometry of the reactants would need to be carefully controlled.

« |solation: Separation of the solid product by filtration.

 Purification: Washing the precipitate to remove unreacted starting materials and byproducts,
followed by drying.

The lack of a detailed protocol suggests that the reaction may be sensitive to conditions such
as reactant concentrations, temperature, and pH, and that the product may be difficult to obtain
in a pure form.

Physicochemical Properties

The known physical and chemical properties of iridium(lV) iodide are summarized in the table

below.

Property Value Reference(s)
Chemical Formula Irla [2][4]

Molar Mass 699.83 g/mol [2][4]
Appearance Black powder/crystals [2][3]
Solubility in Water Insoluble [2][4]
Solubility in Alcohol Insoluble [2]

Solubility in KI (aq) SquF)Ie (forms a ruby red e

solution)
Melting Point Decomposes [5]

Characterization of Iridium(lV) lodide

Comprehensive characterization data for iridium(lV) iodide is scarce in the literature. The
following sections outline the expected characterization techniques and anticipated results
based on the properties of other iridium(lVV) complexes.
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Crystallographic Characterization

The crystal structure of iridium(lV) iodide is reported to be hexagonal.[2][3] However, detailed
X-ray diffraction data, including lattice parameters, bond lengths, and bond angles, are not
available. X-ray crystallography would be the definitive method to determine the precise solid-
state structure of Irla.

Spectroscopic Characterization

4.2.1. UV-Visible Spectroscopy The UV-Vis spectrum of iridium(lV) iodide in a suitable solvent
(such as an aqueous KI solution where it dissolves to form a complex) would be expected to
show absorption bands corresponding to ligand-to-metal charge transfer (LMCT) transitions.
Given its black color, broad absorption across the visible region is anticipated. For comparison,
the iodide ion itself has strong absorptions in the ultraviolet region.[6]

4.2.2. Infrared (IR) Spectroscopy As a simple binary inorganic compound, the IR spectrum of
iridium(lV) iodide is expected to be relatively simple, primarily showing vibrations associated
with the iridium-iodine (Ir-1) bond in the far-infrared region. The absence of organic ligands
means the spectrum will lack the characteristic C-H, N-H, or O-H stretching and bending
vibrations.

Magnetic Properties

Iridium(1V) has a 5d° electron configuration. In an octahedral crystal field, this configuration
typically results in one unpaired electron, leading to paramagnetism.[7][8] The magnetic
moment for an Ir(IV) complex is therefore expected to be close to the spin-only value of 1.73
Bohr magnetons. Experimental determination of the magnetic susceptibility would confirm this
and provide insight into the electronic structure of the compound.

Thermal Analysis
Iridium(IV) iodide is known to decompose upon heating.[2][3] The decomposition reaction is:

Irla(s) — Ir(s) + 212(g)

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) would be valuable to
determine the decomposition temperature and to study the kinetics of this process.[9][10][11]
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Applications

Iridium(IV) iodide is primarily of interest for its catalytic properties. It has been mentioned as a
catalyst in organic chemistry.[3] Iridium-iodide based systems are known to catalyze important
industrial processes such as the carbonylation of methanol to produce acetic acid.[12]

Conclusion

Iridium(lV) iodide is a compound with potential applications in catalysis. While its synthesis
from hexachloroiridate precursors and potassium iodide is established in principle, the lack of
detailed experimental protocols and comprehensive characterization data suggests that the
compound may be challenging to synthesize and isolate in a pure and stable form. Further
research is required to fully elucidate its properties and unlock its potential. This guide serves
as a summary of the currently available information and a framework for future investigations
into this intriguing iridium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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